Cas no 1270341-03-1 (2-amino-2-cyclopentylpropan-1-ol)

• Product Name: 2-amino-2-cyclopentylpropan-1-ol
• CAS No: 1270341-03-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6332615
• PubChem ID: 21528577
• Update Time: 2025-10-23

2-amino-2-cyclopentylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopentylpropan-1-ol
• AKOS006369797
• EN300-1828796
• SCHEMBL4497017
• 1270341-03-1

• Inchi： 1S/C8H17NO/c1-8(9,6-10)7-4-2-3-5-7/h7,10H,2-6,9H2,1H3
• InChI Key： DWICMGUZLSOKFX-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CCCC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-cyclopentylpropan-1-ol

2-Amino-2-Cyclopentylpropan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1270341-03-1, commonly referred to as 2-amino-2-cyclopentylpropan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group (-NH₂) and a hydroxyl group (-OH) attached to a cyclopentane ring system. The cyclopentane moiety is a five-membered saturated hydrocarbon ring, which contributes to the molecule's stability and versatility in various chemical reactions.

Recent studies have highlighted the potential of 2-amino-2-cyclopentylpropan-1-ol in drug discovery and development. Its structure allows for multiple functional groups to interact with biological systems, making it a promising candidate for designing bioactive molecules. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, which is crucial for creating enantiomerically pure compounds—a requirement for many pharmaceutical agents.

The synthesis of 2-amino-2-cyclopentylpropan-1-ol involves a series of well-established organic reactions. One common approach is the reduction of an imine intermediate, followed by hydroxylation to introduce the hydroxyl group. This method ensures high yields and excellent stereocontrol, which are essential for maintaining the molecule's integrity during subsequent modifications. The use of transition metal catalysts, such as rhodium or ruthenium complexes, has further enhanced the efficiency of these reactions.

In terms of applications, 2-amino-2-cyclopentylpropan-1-ol has shown promise in the development of novel therapeutic agents. Its amino group can act as a nucleophile in various biochemical pathways, while the hydroxyl group provides opportunities for hydrogen bonding interactions—a key feature in drug-receptor binding. Recent research has focused on its role in anti-inflammatory and antioxidant therapies, where its ability to scavenge free radicals and modulate inflammatory pathways has been extensively studied.

The structural versatility of 2-amino-2-cyclopentylpropan-1-ol also makes it an ideal substrate for click chemistry reactions. These reactions are known for their efficiency and selectivity, enabling the rapid construction of complex molecular architectures. By incorporating this compound into click chemistry protocols, researchers have successfully synthesized a variety of bioactive molecules with potential applications in oncology and neurodegenerative diseases.

From an environmental perspective, the synthesis and application of 2-amino-2-cyclopentylpropan-1-ol are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions. These advancements not only reduce waste but also align with global sustainability goals.

In conclusion, 2-amino-2-cyclopentylpropan-1-ol (CAS No. 1270341-03-1) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with cutting-edge synthetic methodologies and applications in drug discovery, positions it as a key player in advancing medical science and sustainable chemical practices.